(4-(3-Chlorophenyl)piperazin-1-yl)(5-(4-fluorophenyl)furan-2-yl)methanethione

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-[5-(4-fluorophenyl)furan-2-yl]methanethione
• InChI: InChI=1S/C21H18ClFN2OS/c22-16-2-1-3-18(14-16)24-10-12-25(13-11-24)21(27)20-9-8-19(26-20)15-4-6-17(23)7-5-15/h1-9,14H,10-13H2
• InChI Key: MAQVSQOLCRLCFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=S)C3=CC=C(O3)C4=CC=C(C=C4)F
• Molecular Formula: C21H18ClFN2OS
• Molecular Weight: 400.9 g/mol
• CAS No.: 941943-26-6

Description

(4-(3-Chlorophenyl)piperazin-1-yl)(5-(4-fluorophenyl)furan-2-yl)methanethione is a useful research compound. Its molecular formula is C21H18ClFN2OS and its molecular weight is 400.9. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Potential

Antipsychotic Applications

Research by Raviña et al. (2000) explored conformationally restricted butyrophenones with affinities for dopamine and serotonin receptors. These compounds, including variations with benzoylpiperidine and benzisoxazolyl fragments, showed potential as antipsychotic agents, indicating a possible pharmacological application of related chemical structures (Raviña et al., 2000).

Anticancer Activity

A study by Amir et al. (2016) on platinum(II) dithiocarbamate complexes revealed significant in vitro anticancer activity against multiple cancer cell lines. These complexes, featuring furan-2-carbonyl piperazine-1-carbodithioate among their ligands, highlight the therapeutic potential of incorporating furan and piperazine moieties into complex molecules (Amir et al., 2016).

Material Science Applications

Dye-Sensitized Solar Cells

Kim et al. (2011) synthesized phenothiazine derivatives with various conjugated linkers, including furan, to study their effect on dye-sensitized solar cells' performance. The furan-linked derivative exhibited a significant improvement in solar energy-to-electricity conversion efficiency, demonstrating the value of such chemical structures in enhancing renewable energy technologies (Kim et al., 2011).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Piperazine derivatives are found in a variety of pharmaceuticals and can exhibit a range of biological activities.

Future Directions

Future research could explore the potential applications of this compound, particularly given the presence of the piperazine and furan rings which are common in many pharmaceuticals.